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Compound of Interest

Compound Name: Osanetant

Cat. No.: B1677505

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of investigational compounds like Osanetant is paramount. This document provides
immediate, essential guidance on personal protective equipment, operational procedures, and
disposal plans to foster a secure laboratory environment.

Hazard Identification and Safety Data

Osanetant is a non-peptide neurokinin 3 (NK3) receptor antagonist.[1][2][3][4][5][6][7] While
one Safety Data Sheet (SDS) for Osanetant (hydrate) indicates that the substance is not
classified according to the Globally Harmonized System (GHS), other sources provide GHS
classifications indicating potential hazards. Following the precautionary principle, it is
recommended to adhere to the more stringent safety warnings.

According to aggregated GHS information, Osanetant is considered:
o Harmful if swallowed[8]
o Causes serious eye irritation[3]

Quantitative Data Summary
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Property Value Source
Molecular Formula C35H41CI2N302 [8]
Molecular Weight 606.6 g/mol [8]
Solubility in DMSO ~15 mg/mL [2]
Occupational Exposure Limit Not established. Use with

(OEL) caution.

Personal Protective Equipment (PPE)

Given the hazard classifications, the following PPE is mandatory when handling Osanetant to
minimize exposure risk.

» Hand Protection: Wear two pairs of powder-free, chemical-resistant gloves (e.g., nitrile). The
inner glove should be tucked under the cuff of the lab coat, and the outer glove should
overlap the cuff. Change the outer glove immediately if contaminated and both gloves
regularly.

o Eye Protection: Use safety glasses with side shields or chemical safety goggles to protect
against splashes and airborne particles.

» Respiratory Protection: If there is a risk of generating dust or aerosols, a properly fitted
NIOSH-approved respirator should be used in a well-ventilated area or a fume hood.

o Body Protection: Alab coat or a disposable gown made of a low-permeability fabric should
be worn. Ensure it has a solid front, long sleeves, and tight-fitting cuffs.

Figure 1: Mandatory PPE for Osanetant Handling

Operational Plans: Safe Handling and Spill
Procedures

Routine Handling:
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Preparation: Before handling, ensure all necessary PPE is donned correctly. Work should be
conducted in a designated area, such as a chemical fume hood, to minimize inhalation
exposure.

Weighing: When weighing the solid compound, use a balance inside a ventilated enclosure
to control dust.

Solution Preparation: When preparing solutions, add the solid Osanetant to the solvent
slowly to avoid splashing. As Osanetant is soluble in DMSO, handle this solvent with
appropriate care.[2]

Post-Handling: After handling, remove the outer gloves and dispose of them as hazardous
waste. Wash hands thoroughly with soap and water. Clean all contaminated surfaces.

Spill Response: In the event of a spill, immediate and appropriate action is critical to prevent
exposure and contamination.

Evacuate: Alert others in the immediate area and evacuate if the spill is large or in a poorly
ventilated space.

Isolate: Secure the area to prevent unauthorized entry.
Protect: Don appropriate PPE, including respiratory protection if the spill involves a powder.
Contain & Clean:

o Solid Spills: Gently cover the spill with an absorbent material (e.g., vermiculite, sand) to
avoid raising dust. Carefully scoop the material into a labeled, sealable hazardous waste
container.

o Liquid Spills: Use absorbent pads to contain and absorb the spill. Place used pads into a
labeled, sealable hazardous waste container.

Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

Dispose: All contaminated materials, including cleaning supplies and PPE, must be disposed
of as hazardous chemical waste.
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Figure 2: Osanetant Spill Response Workflow

Disposal Plan

All Osanetant waste, including unused product, contaminated materials, and disposable PPE,
must be treated as hazardous chemical waste.

Disposal Procedures:
e Segregation: Do not mix Osanetant waste with other waste streams.

o Collection: Collect all waste in clearly labeled, sealed, and puncture-resistant containers. The
label should include "Hazardous Waste" and the chemical name "Osanetant."

» Storage: Store waste containers in a designated, secure area away from incompatible
materials, pending disposal.

o Disposal: Arrange for disposal through a licensed hazardous waste disposal company,
following all local, state, and federal regulations. Do not dispose of Osanetant down the
drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 8. Osanetant | C35H41CI2N302 | CID 219077 - PubChem [pubchem.ncbi.nlm.nih.gov]

» To cite this document: BenchChem. [Essential Safety and Logistics for Handling Osanetant].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677505#personal-protective-equipment-for-
handling-osanetant]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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